4-Hydroxy-4-(3-hydroxyphenyl)-2-oxobut-3-enoic acid
Overview
Description
The closest compound I found is 4-Hydroxyphenylacetic acid, which is a chemical compound found in olive oil and beer . It’s obtained by reducing 4-hydroxymandelic acid with elemental phosphorus and iodine . In industry, 4-hydroxyphenylacetic acid is an intermediate used to synthesize atenolol, 3,4-dihydroxyphenylacetic acid, and coclaurine .
Synthesis Analysis
4-Hydroxyphenylacetic acid is synthesized by reducing 4-hydroxymandelic acid with elemental phosphorus and iodine . Another compound, 4-hydroxy-3-methoxybenzaldehyde nicotinamide (4H3MN), is grown by a slow evaporation method using ethanol solvent .Molecular Structure Analysis
The molecular structure of these compounds can be analyzed using X-ray diffraction techniques . The functional groups and vibrational modes can be analyzed by spectral studies .Chemical Reactions Analysis
The reaction of 4-hydroxy-2-pentanone (4H2P) with hydroxyl radicals and subsequent reactions of CH3C(O)CH2C·(OH)CH3 radical have been studied . The OH functional group activates this tertiary hydrogen atom, which increases the rate coefficient value .Physical And Chemical Properties Analysis
4-Hydroxyphenylacetic acid is a beige powder with a melting point of 150 °C . It’s soluble in water .Scientific Research Applications
Neuroprotective Agent Development
One application of derivatives similar to "4-Hydroxy-4-(3-hydroxyphenyl)-2-oxobut-3-enoic acid" is in the development of neuroprotective agents. For instance, compounds such as 4-aryl-2-hydroxy-4-oxobut-2-enoic acids have been studied for their potent inhibition of kynurenine-3-hydroxylase, suggesting potential neuroprotective effects. These compounds could prevent the increase in interferon-gamma-induced synthesis of quinolinic acid, a neurotoxin, in human macrophages (Drysdale et al., 2000).
Heterocyclic Compound Synthesis
Derivatives of "this compound" are utilized as key starting materials in the synthesis of various heterocyclic compounds. The regioselective formation of Michael adducts from these derivatives enables the synthesis of heterocycles like pyridazinone, furanone, and others, highlighting their importance in the development of new chemical entities with potential pharmacological activities (El-Hashash & Rizk, 2016).
Biological Activity Exploration
Research has been conducted on the synthesis and characterization of compounds structurally related to "this compound," exploring their potential biological activities. For example, the compound 4-(5-chloro-2-hydroxyphenylamino)-4-oxobut-2-enoic acid demonstrated intercalative DNA interaction, antioxidant properties comparable to ascorbic acid, and potential antitumor activity, indicating its usefulness in medicinal chemistry and drug discovery efforts (Sirajuddin et al., 2015).
Antibacterial Compound Development
Furthermore, "this compound" and its derivatives have been implicated in the development of compounds with expected antibacterial activities. This highlights their potential role in addressing the need for new antimicrobial agents in the face of rising antibiotic resistance (El-Hashash et al., 2015).
Safety and Hazards
properties
IUPAC Name |
4-hydroxy-4-(3-hydroxyphenyl)-2-oxobut-3-enoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8O5/c11-7-3-1-2-6(4-7)8(12)5-9(13)10(14)15/h1-5,11-12H,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKMYVWDEXQTAGB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)O)C(=CC(=O)C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30378047 | |
Record name | 4-Hydroxy-4-(3-hydroxyphenyl)-2-oxobut-3-enoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30378047 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
904814-38-6 | |
Record name | 4-Hydroxy-4-(3-hydroxyphenyl)-2-oxobut-3-enoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30378047 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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